Cas no 2640965-15-5 (N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640965-15-5
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 5317433
• PubChem ID: 155799068
• Update Time: 2025-06-26

N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640965-15-5
• N-(2,4-dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730191
• F6789-1534
• N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C16H16N4O/c1-10-4-5-13(11(2)8-10)18-16(21)14-6-7-15-17-12(3)9-20(15)19-14/h4-9H,1-3H3,(H,18,21)
• InChI Key： JZAXMAJFLYZLFQ-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1N=C(C(NC1=CC=C(C)C=C1C)=O)C=C2

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.22±0.70(Predicted)

Additional information on N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

Professional Introduction to N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640965-15-5)

N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, identified by its CAS number 2640965-15-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyridazine core fused with an imidazole ring, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, enhancing its lipophilicity and potentially influencing its interaction with biological targets. The pyridazine-imidazole fusion introduces a unique set of electronic and steric properties, which can be exploited to modulate biological activity. This compound represents an excellent example of how structural diversity can be leveraged to develop novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The pyridazine and imidazole moieties are particularly well-studied for their roles in various biological processes. For instance, imidazoles have been shown to exhibit antimicrobial, antifungal, and anti-inflammatory activities, while pyridazines have been explored for their potential in treating neurological disorders and cancer. The combination of these two scaffolds in N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide suggests that it may possess multiple biological functions.

The carboxamide functional group at the 6-position of the pyridazine ring adds another layer of complexity to the molecule. Carboxamides are known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. Additionally, they often serve as pharmacophores in drug molecules due to their versatility in interacting with proteins and enzymes. The presence of this group in N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide may contribute to its potential therapeutic applications.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of heterocyclic compounds. Molecular modeling techniques have been used to predict the binding modes of N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide with various biological targets. These studies have provided valuable insights into how structural modifications can influence biological activity. For example, computational analysis has suggested that the methyl groups on the benzene ring may play a crucial role in stabilizing interactions with protein targets.

In vitro studies have also been conducted to evaluate the potential biological activities of N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide. Initial results indicate that this compound exhibits promising activity against certain enzymatic targets relevant to cancer and inflammation. The exact mechanisms by which it exerts its effects are still under investigation, but these preliminary findings suggest that it may interfere with key signaling pathways involved in disease progression.

The synthesis of N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Each step has been optimized to ensure high yield and purity, making it feasible for large-scale production if needed. The synthetic route also highlights the versatility of modern chemical methodologies in constructing complex heterocyclic frameworks.

The potential applications of N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide extend beyond basic research. Given its structural features and promising biological activities, this compound could be developed into a lead molecule for further drug discovery programs. Its unique combination of lipophilicity and hydrogen bonding capabilities makes it an attractive candidate for designing small molecule inhibitors targeting various diseases.

The future direction of research on N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide includes both in vitro and in vivo studies to fully elucidate its mechanisms of action and therapeutic potential. Preclinical studies will be essential to assess its safety profile and efficacy before moving into clinical trials. Collaborations between academic researchers and pharmaceutical companies could accelerate these efforts and bring this compound closer to clinical application.

In conclusion, N-(2,4-Dimethylphenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640965-15-5) strong>) is a structurally complex and biologically interesting compound with significant potential in pharmaceutical applications. Its unique combination of chemical features makes it an excellent candidate for further research and development. As our understanding of heterocyclic chemistry continues to grow，so does the promise that compounds like this will contribute to the advancement of medicine.